
An In-depth Technical Guide to the Chemical
Properties of 4'-Hydroxyphenyl Carvedilol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Carvedilol metabolite 4-

Hydroxyphenyl Carvedilol

Cat. No.: B193036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Hydroxyphenyl Carvedilol is the major and most active metabolite of Carvedilol, a non-

selective beta- and alpha-1 adrenergic receptor blocker widely used in the management of

cardiovascular diseases.[1] Formed in the liver primarily through the action of the cytochrome

P450 enzyme CYP2D6, this metabolite exhibits significantly greater beta-blocking potency than

its parent compound.[2][3] An understanding of the chemical properties of 4'-Hydroxyphenyl

Carvedilol is crucial for a comprehensive grasp of Carvedilol's overall pharmacological and

toxicological profile, and for the development of new chemical entities with improved

therapeutic characteristics. This guide provides a detailed overview of the known chemical

properties of 4'-Hydroxyphenyl Carvedilol, including its synthesis, physicochemical parameters,

and spectroscopic data.

Chemical and Physical Properties
4'-Hydroxyphenyl Carvedilol, with the chemical name 4-[2-[[3-(9H-Carbazol-4-yloxy)-2-

hydroxypropyl]amino]ethoxy]-3-methoxyphenol, is a solid, off-white to white substance at room

temperature.[4] Its fundamental chemical identifiers and properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₂₄H₂₆N₂O₅ [5]

Molecular Weight 422.47 g/mol [5]

CAS Number 142227-49-4 [5]

Appearance Solid, off-white to white [4]

Solubility 10 mM in DMSO [5]

LogP (XLogP3) 3.8 [6]

Storage Temperature -20°C [7]

Synthesis
While 4'-Hydroxyphenyl Carvedilol is primarily formed via metabolism of Carvedilol, a chemical

synthesis route has been developed.[8][9] The synthesis commences from commercially

available vanillin. The key steps involve O-alkylation, Dakin oxidation, and coupling with 4-

(oxiran-2-ylmethoxy)-9H-carbazole.[8][9]
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Vanillin

Intermediate 5

1

1,2-Dibromoethane

Base, 95°C Intermediate 6

2

m-CPBA

Dakin Oxidation Intermediate 7

3

NaOH, MeOH, 0°C

Hydrolysis Intermediate 8

4

Potassium Phthalimide, NaI, DMF, 60°C

Gabriel Synthesis Amine Hydrochloride (9a)

5

20% w/w Monomethylamine in MeOH

Deprotection 4'-Hydroxyphenyl Carvedilol

6

4-(Oxiran-2-ylmethoxy)-9H-carbazole (10)

Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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